DHA-37

• Molecular Formula: C37H44O12
• Molecular Weight: 680.75
• IUPAC Name: (3R,5aS,6S,7R,8aS,9R,10S,12R,12aR)-3,6,9-Trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene-7,10-diyl (2E,2'E)-bis(3-(3,4-dimethoxyphenyl)acrylate)
• InChI: InChI=1S/C37H44O12/c1-21-25-16-17-36(3)47-35-37(25,49-48-36)26(20-29(21)44-32(38)14-10-23-8-12-27(40-4)30(18-23)42-6)22(2)34(46-35)45-33(39)15-11-24-9-13-28(41-5)31(19-24)43-7/h8-15,18-19,21-22,25-26,29,34-35H,16-17,20H2,1-7H3/b14-10+,15-11+/t21-,22+,25-,26-,29+,34+,35+,36+,37+/m0/s1
• InChI Key: NHXDNSIUOQZDDL-ALOVLQRRSA-N
• SMILES: C[C@H]1[C@H](OC(/C=C/C2=CC=C(OC)C(OC)=C2)=O)O[C@@]3([H])[C@@]4(OO[C@](O3)(C)CC5)[C@]5([H])[C@H](C)[C@H](OC(/C=C/C6=CC=C(OC)C(OC)=C6)=O)C[C@@]14[H]
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: DHA37; DHA 37; DHA-37

Description

DHA-37 is an inducer of autophagic cell death through upregulation of HMGB1 in A549 cells.

Scientific Research Applications

Anticancer Activity

DHA-37, a novel dihydroartemisinin derivative, has been shown to induce autophagic cell death in cancer cells, specifically in A549 cells. This effect is distinct from the apoptosis caused by dihydroartemisinin and is significantly associated with the increased expression of HMGB1, which induces autophagy through the MAPK signal pathway, not the PI3K-AKT–mTOR pathway. This finding positions DHA-37 as a potential candidate for treating apoptosis-resistant cancers and highlights the role of artemisinin-based drugs in inducing autophagic cell death (Liu et al., 2018).

Neuroprotective Effects

In a study exploring the neuroprotective effects of docosahexaenoic acid (DHA) and vitamin E, it was found that DHA, alone or in combination with vitamin E, could counteract oxidative damage caused by Aβ25-35 in PC12 cells. This suggests a synergistic effect of DHA and vitamin E in preventing neuronal damage-related diseases (Huang et al., 2019).

Enhancing Drug Delivery

Research on nano-graphene oxide dual-dressed with DHA and Transferrin (Tf) has shown that this combination can enhance tumor delivery specificity and cytotoxicity. The low pH in tumor cell lysosomes triggers the release of Ferric ion (Fe(III)) from Tf, which interacts with DHA to increase its cytotoxicity, demonstrating a novel anti-tumor modality (Liu et al., 2015).

Modulating Immune Function

DHA has been observed to have reciprocal effects on Th and regulatory T cell function, modulating the mammalian target of rapamycin (mTOR) pathway. This shows that DHA can influence immune responses, potentially serving as a new type of drug for diseases where mTOR activity needs to be moderated (Zhao et al., 2012).

Memory Enhancement

A systematic review and meta-analysis on the effects of DHA intake, alone or combined with eicosapentaenoic acid (EPA), on memory in healthy adults indicated that DHA contributes to improved memory function, especially in older adults with mild memory complaints (Yurko-Mauro et al., 2015).